Cas no 2375260-22-1 (Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride)

• Product Name: Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride
• CAS No: 2375260-22-1
• MF: C₉H₁₇Cl₂N₃O₂
• MW: 270.156180143356
• CID: 6599735
• PubChem ID: 145874839
• Update Time: 2025-05-20

Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride
• 2375260-22-1
• methyl 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoate dihydrochloride
• EN300-7443307

• Inchi： 1S/C9H15N3O2.2ClH/c1-6-7(5-11-12(6)2)4-8(10)9(13)14-3;;/h5,8H,4,10H2,1-3H3;2*1H
• InChI Key： CTXIZYOJNGAPIE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C(CC1C=NN(C)C=1C)N)=O

Computed Properties

• Exact Mass: 269.0697822g/mol
• Monoisotopic Mass: 269.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride

Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride: A Comprehensive Overview

Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride (CAS no. 2375260-22-1) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a pyrazole moiety and an amino acid derivative suggests a multifaceted role in biological systems, making it a promising candidate for further investigation.

The molecular structure of Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride encompasses a combination of functional groups that are known to interact favorably with biological targets. The pyrazole ring, a heterocyclic aromatic compound, is widely recognized for its role in medicinal chemistry due to its ability to modulate various enzymatic and receptor activities. Specifically, the 1,5-dimethylpyrazol-4-yl substituent enhances the compound's binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on identifying new scaffolds that can be utilized in the development of drugs targeting inflammatory and immunomodulatory pathways. The amino acid derivative component of this compound suggests potential applications in this domain. Studies have shown that compounds incorporating amino acid structures can exhibit significant anti-inflammatory properties by interacting with key signaling pathways involved in immune responses.

One of the most compelling aspects of Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride is its potential as a lead compound for further derivatization. The dihydrochloride salt form enhances the compound's solubility and stability, making it more amenable to various biochemical assays and preclinical studies. This property is particularly valuable in drug discovery pipelines where rapid screening and optimization are essential.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies using Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride have revealed its potential binding interactions with several key targets, including enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. These findings underscore the compound's versatility and its potential as a therapeutic agent.

The synthesis of Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has allowed for the efficient preparation of this compound in high yields. This achievement is particularly noteworthy given the complexity of the molecular framework and the need for high purity levels required for pharmaceutical applications.

In conclusion, Methyl 2-amino-3-(1,5-dimethylpyrazol-4-yl)propanoate;dihydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.